Cas no 820959-92-0 (1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-)

• Product Name: 1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-
• CAS No: 820959-92-0
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 699565
• PubChem ID: 11257864
• Update Time: 2025-04-19

1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 6-[2-(5-methyl-2-phenyl-4-thiazolyl)ethoxy]-
• 2-[6-[2-(5-methyl-2-phenyl-1,3-thiazol-4-yl)ethoxy]indol-1-yl]acetic acid
• SCHEMBL5016746
• {6-[2-(5-methyl-2-phenyl-thiazol-4-yl)-ethoxy]-indol-1-yl}-acetic acid
• DTXSID30460375
• 820959-92-0
• SZTVDOYXTSSOOX-UHFFFAOYSA-N

• Inchi： 1S/C22H20N2O3S/c1-15-19(23-22(28-15)17-5-3-2-4-6-17)10-12-27-18-8-7-16-9-11-24(14-21(25)26)20(16)13-18/h2-9,11,13H,10,12,14H2,1H3,(H,25,26)
• InChI Key： SZTVDOYXTSSOOX-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1C)CCOC1C=CC2C=CN(CC(=O)O)C=2C=1

Computed Properties

• Exact Mass: 392.11946368g/mol
• Monoisotopic Mass: 392.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.6Ų